Cas no 105027-78-9 (1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel-)

• Product Name: 1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel-
• CAS No: 105027-78-9
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 194295
• PubChem ID: 6711257
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel-
• 1-[(2S,3S)-2,3-dimethylaziridin-1-yl]-3-(2-nitroimidazol-1-yl)propan-2-ol
• NCI60_004521
• Rsu 1165
• MLS000766262
• DTXSID40425137
• 1H-Imidazole-1-ethanol,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-, rel-
• 105027-78-9
• NSC601351
• NSC-601351
• CHEMBL1983829
• 1H-Imidazole-1-ethanol,3-dimethyl-1-aziridinyl)methyl]-2-nitro-, trans-

• Inchi： 1S/C10H16N4O3/c1-7-8(2)13(7)6-9(15)5-12-4-3-11-10(12)14(16)17/h3-4,7-9,15H,5-6H2,1-2H3/t7-,8-,9?/m0/s1
• InChI Key： VKUQQJFQNDTATQ-JVIMKECRSA-N
• SMILES： OC(CN1C=CN=C1[N+](=O)[O-])CN1[C@@H](C)[C@@H]1C

Computed Properties

• Exact Mass: 240.12238
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 457.4°Cat760mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.662
• PSA: 84.2
• LogP: 0.70590